Cas no 2175979-37-8 (4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole)

• Product Name: 4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole
• CAS No: 2175979-37-8
• MF: C₉H₁₀N₆OS
• MW: 250.280298709869
• CID: 5340607
• Update Time: 2025-10-30

4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• (4-methylthiadiazol-5-yl)-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole

• Inchi： 1S/C9H10N6OS/c1-6-8(17-13-12-6)9(16)14-4-7(5-14)15-10-2-3-11-15/h2-3,7H,4-5H2,1H3
• InChI Key： KARGRYSZUXFEOJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CC(C1)N1N=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on 4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole

Recent Advances in the Study of 4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole (CAS: 2175979-37-8)

In recent years, the compound 4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole (CAS: 2175979-37-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

The compound's structure combines a 1,2,3-thiadiazole core with an azetidine ring and a 1,2,3-triazole moiety, which contributes to its diverse biological activities. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy. Notably, research has highlighted its role as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways, making it a candidate for further drug development.

One of the key findings from recent investigations is the compound's ability to selectively target protein-protein interactions (PPIs) that are often considered "undruggable" by conventional small molecules. This property is attributed to its rigid yet flexible structure, which allows it to bind to shallow protein surfaces with high affinity. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, further validating its potential as a scaffold for drug design.

In addition to its inhibitory properties, 4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole has demonstrated favorable pharmacokinetic profiles in preclinical studies. Its metabolic stability, oral bioavailability, and low toxicity make it an attractive candidate for further optimization. Researchers are currently exploring its derivatives to enhance potency and selectivity while minimizing off-target effects.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, formulation stability, and in vivo efficacy need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,2,3-thiadiazole represents a promising lead compound in the field of medicinal chemistry. Its unique structural attributes and biological activities position it as a valuable tool for understanding complex biological pathways and developing next-generation therapeutics. Future research should focus on expanding its applications and optimizing its properties to fully realize its potential in addressing unmet medical needs.